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This technical guide provides a comprehensive overview of the natural abundance of
deuterium hydride (HD) in the interstellar medium (ISM). It details the quantitative data,
experimental methodologies for its detection, and the key chemical pathways governing its
presence in various astrophysical environments. This information is crucial for understanding
the chemical evolution of the galaxy and the origins of water and organic molecules, with
implications for astrobiology and the fundamental understanding of isotopic fractionation.

Quantitative Abundance of Deuterium and
Deuterium Hydride

The abundance of deuterium, and by extension deuterium hydride, is a cornerstone of
modern cosmology and astrochemistry. Deuterium was primarily synthesized in the first few
minutes after the Big Bang, and its abundance is sensitive to the baryon density of the
universe.[1] Since then, deuterium is predominantly destroyed in the interiors of stars, a
process known as astration.[2] This leads to a gradual decrease in the cosmic D/H ratio over
time.

The "cosmic" or primordial D/H ratio is estimated to be approximately 2.5 x 10~>.[3] However,
observations within the Milky Way galaxy show variations in this ratio depending on the specific
environment. In the local interstellar medium (LISM), the gas-phase D/H ratio is a key
observable. The mean deuterium abundance in the low-density Local Bubble, extending to
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about 100 parsecs, is approximately 15.6 + 0.4 parts per million (ppm), which corresponds to a
D/H ratio of (1.56 + 0.04) x 10~>.[4]

In colder, denser regions of the ISM, such as molecular clouds, a process known as deuterium
fractionation significantly enhances the abundance of deuterated molecules, including HD,
relative to their hydrogenated counterparts.[5] This chemical process, driven by the lower zero-
point energy of deuterated species, can lead to D/H ratios in molecules that are orders of
magnitude higher than the elemental D/H ratio.[5]

The following tables summarize the observed abundances of atomic deuterium and deuterium
hydride in various interstellar environments.

Table 1: Atomic Deuterium to Hydrogen (D/H) Ratio in Various Interstellar Environments
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. . Method of
Environment D/H Ratio L Reference(s)
Determination
Big Bang
Nucleosynthesis
Primordial ~2.5x10°3 models, observations [11[3]

of high-redshift quasar

absorption systems

Local Interstellar

) (1.50 £ 0.10) x 103
Medium (LISM)

UV absorption
spectroscopy of
Lyman-alpha lines

[6]7]

towards nearby stars

(e.g., Capella,
Procyon)
UV absorption
Local Interstellar (1.6 +0.1) x 10-5 t [8]
6+0.1)x 10- spectrosco
Cloud (LIC) " i
(HST/GHRS)
High-Redshift

Damped Lyman-alpha (2.3 - 24) x 10>

Systems

Quasar absorption
[1]

line spectroscopy

Galactic Center
(1.7+£0.3) x 10°¢
Molecular Clouds

DCN/HCN ratio

measurements

[9]

Table 2: Deuterium Hydride (HD) and Deuterated Molecule Abundances in Molecular Clouds

and Protoplanetary Disks
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Column
Object/Environ Density (cm~2?)  Method of
Molecule L Reference(s)
ment or Abundance Determination
Ratio
High-redshift Quasar
log(N(HD)) = .
molecular cloud HD absorption line [10]
15.70 + 0.07
(z=2.626) spectroscopy
High-redshift Quasar
log(N(HD)) = o
molecular cloud HD absorption line [10]
14.83 £ 0.15
(z=1.777) spectroscopy
TW Hydrae D/H ratio: 0.01 Submillimeter
protoplanetary DCO* (<30AU)t0 0.1 interferometry [11]
disk (>70 AU) (SMA)
TW Hydrae Submillimeter
DCN/HCN= (1.7
protoplanetary DCN interferometry [11]
] +0.5) x 1072
disk (SMA)
Herschel Space
TW Hydrae X(CO) = (0.1-3) Observatory
protoplanetary CcoO x 10~> relativeto  (HD), [12][13]
disk H2 Submillimeter
Array (C180)
Doubly
L134N dark deuterated Fractionation Radio astronomy 5]
cloud species (e.g., ~10~4 modeling
NHD2z, D2CO)
L1688 low-mass
star-forming DCO*/HBCO* ~0.08 (envelope) Radio astronomy  [14]

region

Experimental Protocols

The determination of deuterium hydride abundance in interstellar space relies on a variety of
sophisticated observational techniques, primarily centered around spectroscopy.
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Ultraviolet (UV) Absorption Spectroscopy

This is the primary method for directly measuring the atomic D/H ratio in the diffuse interstellar
medium.

e Principle: The Lyman series of electronic transitions for deuterium atoms is slightly shifted to
shorter wavelengths compared to hydrogen due to the difference in their nuclear masses. By
observing the absorption lines of both H 1 and D | in the UV spectra of distant stars or
guasars, the column densities of both isotopes along the line of sight can be determined.[6]

[7]

 Instrumentation: High-resolution UV spectrographs on space-based observatories are
essential due to the atmospheric absorption of UV radiation. Key instruments include the
Goddard High Resolution Spectrograph (GHRS) on the Hubble Space Telescope (HST) and
the Far Ultraviolet Spectroscopic Explorer (FUSE).[15]

e Procedure:

o Abackground source (a hot, bright star or a quasar) with a relatively smooth UV
continuum is selected.

o A high-resolution spectrum of the source is obtained, covering the Lyman-alpha (1215.67
A for H, 1215.34 A for D) and other Lyman series lines.

o The observed spectrum is modeled to deconvolve the stellar/quasar's intrinsic spectrum
from the interstellar absorption features.

o The profiles of the H I and D | absorption lines are fitted using models that account for the
temperature, turbulent velocity, and number density of the intervening interstellar gas.

o The column densities, N(H I) and N(D 1), are derived from the best-fit model. The D/H ratio
is then calculated as N(D 1) / N(H 1).

Radio and Submillimeter Astronomy

This technique is crucial for detecting deuterated molecules, including HD, in the cold, dense
regions of the ISM where they are most abundant.
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e Principle: Molecules in space rotate and vibrate at specific quantized energy levels.
Transitions between these levels result in the emission or absorption of photons at
characteristic frequencies, typically in the radio, millimeter, and submillimeter portions of the
electromagnetic spectrum. Deuterated molecules have slightly different moments of inertia
compared to their hydrogenated counterparts, leading to observable shifts in their rotational
transition frequencies.[16]

 Instrumentation: Large single-dish radio telescopes and interferometers are used. The
Atacama Large Millimeter/submillimeter Array (ALMA) and the Submillimeter Array (SMA)
are powerful interferometers capable of spatially resolving the emission from deuterated
molecules within protoplanetary disks and molecular clouds.[11] The Herschel Space
Observatory was instrumental in detecting the fundamental rotational transition of HD.[12]

e Procedure:

The telescope is pointed towards the target region (e.g., a molecular cloud or

[¢]

protoplanetary disk).

o The receiver is tuned to the specific frequency of a rotational transition of the target
deuterated molecule (e.g., the J=1-0 transition of HD at 2.7 THz or the J=3-2 transition of
DCO™ at 216.1 GHz).

o The incoming signal is amplified, down-converted to lower frequencies, and then analyzed
by a spectrometer to produce a spectrum (intensity versus frequency).

o The detected spectral line is identified by its precise frequency. The line's intensity, width,
and shape provide information about the abundance, temperature, density, and kinematics
of the gas.

o To derive abundance ratios, observations of the corresponding non-deuterated
isotopologue (e.g., H13CO™) are also conducted.

o Radiative transfer models are often employed to infer the column densities of the
molecules from the observed line intensities, taking into account factors like excitation
temperature and optical depth.[11]
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Signaling Pathways and Logical Relationships

The chemistry of deuterium in the interstellar medium is a complex network of gas-phase and
grain-surface reactions. The following diagrams illustrate the key pathways for the formation
and destruction of deuterium hydride and the process of deuterium fractionation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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